Cas no 1803801-32-2 (5-Methoxy-2-phenylpyridine-3-methanol)

• Product Name: 5-Methoxy-2-phenylpyridine-3-methanol
• CAS No: 1803801-32-2
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 4906447
• Update Time: 2025-05-24

5-Methoxy-2-phenylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-phenylpyridine-3-methanol

• Inchi： 1S/C13H13NO2/c1-16-12-7-11(9-15)13(14-8-12)10-5-3-2-4-6-10/h2-8,15H,9H2,1H3
• InChI Key： CMHPZDFNWCMDKZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C2C=CC=CC=2)C(CO)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 5-Methoxy-2-phenylpyridine-3-methanol

5-Methoxy-2-phenylpyridine-3-methanol: A Comprehensive Overview

5-Methoxy-2-phenylpyridine-3-methanol, identified by the CAS number 1803801-32-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of 5-Methoxy-2-phenylpyridine-3-methanol comprises a pyridine ring substituted with a methoxy group at position 5 and a phenyl group at position 2. The hydroxymethyl group at position 3 introduces hydrophilic properties, which may influence its solubility and interaction with biological systems. This combination of functional groups makes the compound versatile in terms of chemical reactivity and biological activity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Methoxy-2-phenylpyridine-3-methanol. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the pyridine ring with high precision. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for subsequent biological evaluations.

In terms of pharmacological applications, 5-Methoxy-2-phenylpyridine-3-methanol has shown promising results in preclinical studies. It exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound for anti-cancer drug development. Additionally, studies have indicated that this compound may possess anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The unique electronic properties of 5-Methoxy-2-phenylpyridine-3-methanol also make it an interesting material for optoelectronic applications. Recent research has explored its use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to absorb and emit light in specific wavelengths could be harnessed for developing efficient optoelectronic devices.

In conclusion, 5-Methoxy-2-phenylpyridine-3-methanol, with its distinctive structure and multifaceted properties, continues to be a focal point in both academic and industrial research. As new insights emerge from ongoing studies, this compound is poised to contribute significantly to the advancement of medicine and materials science.